2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C21H16ClFN4O2/c1-13-2-7-16(23)10-17(13)24-20(28)12-26-8-9-27-19(21(26)29)11-18(25-27)14-3-5-15(22)6-4-14/h2-11H,12H2,1H3,(H,24,28)
• InChI Key: OWKKJYDUSZXFEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)Cl)C2=O
• Molecular Formula: C21H16ClFN4O2
• Molecular Weight: 410.8 g/mol

Description

The compound “2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(5-fluoro-2-methylphenyl)acetamide” is a chemical compound with the molecular formula C21H16ClFN4O2. The average mass of the compound is 410.829 Da and the monoisotopic mass is 410.094574 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a pyrazolo[1,5-a]pyrazin ring substituted with a 4-chlorophenyl group and a 5-fluoro-2-methylphenyl acetamide group.

Scientific Research Applications

Synthesis and Characterization

Research in the field often focuses on the synthesis of novel compounds with potential therapeutic applications. For instance, the synthesis of novel derivatives with anti-inflammatory activity has been explored, highlighting the interest in developing new pharmaceuticals with improved efficacy and reduced side effects (Sunder & Maleraju, 2013). Additionally, studies have delved into the nonlinear optical properties of crystalline structures, including those similar to the compound , for applications in photonic devices (Castro et al., 2017).

Biological Activities and Potential Therapeutic Uses

There's significant interest in examining the biological activities of novel compounds, including their potential as anticancer, anti-inflammatory, and antimicrobial agents. For example, coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity (Chkirate et al., 2019), and sulfonamide derivatives have been evaluated for cytotoxic activity against various cancer cell lines (Ghorab et al., 2015).

Computational and Theoretical Studies

Computational studies play a crucial role in predicting the properties and potential applications of new compounds. For instance, the computational evaluation of new pyrazole derivatives has provided insights into their reactivity and pharmaceutical potential (Thomas et al., 2018). These studies are essential for guiding experimental research and identifying promising candidates for further development.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Pyrazole derivatives are known to possess a wide range of pharmacological activities, but the specific activities would depend on the exact structure and functional groups present.